Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Overview
Description
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate is a chemical compound with the CAS Number: 1823496-03-2 . It has a molecular weight of 245.08 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H9BrN2O2/c1-3-13-8 (12)6-4-10-5 (2)11-7 (6)9/h4H,3H2,1-2H3 . This code provides a unique identifier for the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a powder in physical form . It has a molecular weight of 245.08 . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Antimicrobial Activity
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate has been studied in the context of antimicrobial applications. For instance, derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. In one study, the reaction of ethyl 4-thioxo-3,4-dihydropyrimidine-5-carboxylate derivatives with various agents resulted in compounds that were screened for antimicrobial activity, indicating potential uses in this field (El‐Sayed et al., 2008).
Synthesis of Pharmacologically Active Molecules
This compound is also significant in the synthesis of pharmacologically active molecules. A study demonstrates its use in the Minisci homolytic alkoxycarbonylation of 5-halopyrimidines, resulting in the synthesis of ethyl 5-bromopyrimidine-4-carboxylate, a precursor for CK2 inhibitors, which are important in medicinal chemistry (Regan et al., 2012).
Development of Analgesic and Anti-Inflammatory Agents
Research has also explored the development of compounds with analgesic, anti-inflammatory, and immunosuppressive activities. In a study, derivatives of ethyl 4-chloro/tosyloxy/-2-methylpyrimidine-5-carboxylate were synthesized, and some showed promising pharmacological properties in preliminary screenings (Malinka et al., 1989).
X-Ray Analysis and Spectral Studies
The compound has been used in X-ray analysis and vibrational spectral studies, as seen in a study where its derivative was synthesized and characterized through various spectroscopic methods (Luo et al., 2019).
Synthesis of High-Yield Derivatives
Potential HIV-1 Protease Inhibitors
The compound is relevant in the study of potential HIV-1 protease inhibitors. A study detailed the synthesis of a related compound, exploring its structure and potential as an inhibitor (Pekparlak et al., 2020).
Safety and Hazards
The safety information for Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
ethyl 4-bromo-2-methylpyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2/c1-3-13-8(12)6-4-10-5(2)11-7(6)9/h4H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOBOPWYJBVELHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1Br)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1823496-03-2 |
Source
|
| Record name | ethyl 4-bromo-2-methylpyrimidine-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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